Cas no 34283-94-8 (2,3,5-Trichloronitrobenzene)

• Product Name: 2,3,5-Trichloronitrobenzene
• CAS No: 34283-94-8
• MF: C₆H₂Cl₃NO₂
• MW: 226.444578647614
• MDL: MFCD00456797
• CID: 292658
• PubChem ID: 6424849
• Update Time: 2025-08-05

2,3,5-Trichloronitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,5-trichloro-3-nitro-
• 1,2,5-Trichloro-3-nitrobenzene
• 2,3,5-Trichloro-1-nitrobenzene
• 2,3,5-Trichloronitrobenzene

• MDL： MFCD00456797
• Inchi： 1S/C6H2Cl3NO2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H
• InChI Key： ZYJBTGNUWOMRBG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 224.91526
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.651±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 45 ºC
• Boiling Point: 281.7±35.0 ºC (760 Torr),
• Flash Point: 124.2±25.9 ºC,
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,3,5-Trichloronitrobenzene

2,3,5-Trichloronitrobenzene: A Comprehensive Overview

2,3,5-Trichloronitrobenzene, also known by its CAS number CAS No. 34283-94-8, is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes a nitro group attached to a benzene ring that is further substituted with three chlorine atoms at the 2, 3, and 5 positions. The combination of these functional groups imparts distinctive chemical properties to the compound, making it valuable in numerous chemical reactions and processes.

The synthesis of 2,3,5-Trichloronitrobenzene typically involves a multi-step process that begins with the nitration of trichlorobenzene. This reaction is carried out under controlled conditions to ensure the precise placement of the nitro group on the benzene ring. The resulting product is then purified to achieve the desired purity levels. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and minimize by-products, thereby improving the overall efficiency of the synthesis process.

2,3,5-Trichloronitrobenzene finds extensive use in the production of various intermediates for pharmaceuticals and agrochemicals. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal precursor for synthesizing compounds with specific biological activities. For instance, it serves as a key intermediate in the synthesis of certain herbicides and fungicides, where its reactivity plays a crucial role in achieving the desired molecular structure.

In addition to its role as an intermediate, 2,3,5-Trichloronitrobenzene has also been explored for its potential in advanced materials science applications. Recent studies have highlighted its utility in the development of novel polymeric materials with enhanced thermal stability and mechanical properties. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their performance under harsh environmental conditions.

The environmental impact of 2,3,5-Trichloronitrobenzene has been a subject of recent scrutiny due to its potential persistence in natural ecosystems. Studies conducted under controlled laboratory conditions have shown that the compound exhibits moderate biodegradability under aerobic conditions. However, further research is required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In terms of safety considerations, handling CAS No. 34283-94-8 requires adherence to standard laboratory protocols to minimize exposure risks. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures to ensure worker safety.

The demand for 2,3,5-Trichloronitrobenzene continues to grow as new applications emerge across diverse industries. Its versatility as both an intermediate and a building block for advanced materials positions it as a critical component in modern chemical manufacturing. As research into its properties and applications progresses, it is anticipated that new avenues for utilization will be discovered, further solidifying its importance in the chemical landscape.